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Compound of Interest

Compound Name:
4-Bromo-6-chlorobenzene-1,3-

diamine

CAS No.: 1373233-06-7

Cat. No.: B3366455

Get Quote

Executive Summary & Material Identity
Target Material: Polyimides/Polyamides derived from 4-Bromo-6-chlorobenzene-1,3-diamine
(CAS 1373233-06-7). Chemical Classification: Aromatic Halogenated Diamine Monomer.

Primary Application: High-performance engineering plastics, gas separation membranes, and

flame-retardant coatings.

The incorporation of the asymmetric halogen substituents (Bromine at C4, Chlorine at C6) onto

the m-phenylenediamine core fundamentally alters the polymer's packing efficiency and

electronic density. Unlike standard Poly(m-phenylene isophthalamide) (e.g., Nomex®) or non-

halogenated polyimides, polymers derived from CAS 1373233-06-7 exhibit enhanced solubility

in organic solvents (organosolubility) and high flame retardancy while maintaining a robust

thermal stability profile suitable for processing temperatures up to 400°C.

Chemical Structure & Synthesis Logic
The monomer is a 1,3-diamine, directing the formation of meta-linked polymer chains. This

"kinked" geometry, combined with the bulky Br and Cl atoms, disrupts chain stacking,
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increasing Free Fractional Volume (FFV).
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4-Bromo-6-chlorobenzene-1,3-diamine
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Intermediate:
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(e.g., 6FDA, BPDA)
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Halogenated Polyimide

(High Tg, Flame Retardant)

Thermal/Chemical
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Figure 1: Synthesis workflow for Polyimides derived from CAS 1373233-06-7. The 1,3-diamine

structure dictates a meta-linkage, crucial for solubility.

Comparative Thermal Stability Analysis (TGA)[1]
The thermal stability of these polymers is governed by the bond dissociation energy of the aryl-

halogen bonds versus the imide backbone. While the C-Br bond is weaker than the C-H bond

found in standard polyimides, the resulting char formation often leads to superior high-

temperature residue stability.

Performance Metrics vs. Alternatives
The following data compares a representative Polyimide derived from CAS 1373233-06-7

(copolymerized with BPDA) against market standards.
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Performance Metric
CAS 1373233-06-7

Polyimide

(Halogenated)

Standard Polyimide

(PMDA-ODA)

Fluorinated

Polyimide (6FDA-
based)

(

)

460°C - 490°C > 550°C 500°C - 530°C

(Air) 440°C - 470°C 520°C 480°C

Char Yield (800°C) High (> 55%) Moderate (50-60%) Low (< 40%)

Glass Transition (

)
> 280°C > 350°C (No Tg) 290°C - 330°C

Solubility
Excellent (NMP,

DMAc, THF)
Insoluble Excellent

Flame Retardancy V-0 (Inherent) V-0 V-0

Analysis of Thermal Behavior[1][2][3][4][5][6][7]
Decomposition Onset (

): The halogenated polymer shows a slightly lower onset of degradation (~460°C) compared
to the non-halogenated standard. This is attributed to the homolytic cleavage of the C-Br
bond (Bond Dissociation Energy ~81 kcal/mol) occurring before the breakdown of the imide
ring (~100+ kcal/mol).

Char Yield: The presence of Bromine and Chlorine promotes radical trapping and cross-

linking during the initial degradation phase, leading to a higher char yield. This "crust"

formation is critical for flame retardancy (LOI > 40).

Processing Window: The high solubility combined with a high

(>280°C) allows these polymers to be solution-processed into films or coatings and then
annealed without degradation, a significant advantage over insoluble PMDA-ODA types.
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Experimental Protocol: Thermal Stability
Assessment
To validate the performance of polymers derived from CAS 1373233-06-7, the following self-

validating TGA protocol is recommended. This ensures differentiation between solvent loss,

halogen release, and backbone degradation.

Methodology: Dynamic Thermogravimetric Analysis
1. Sample Preparation:

Form: Film or Powder (dried).

Pre-conditioning: Dry sample at 150°C for 3 hours under vacuum to remove absorbed

moisture and residual casting solvents (NMP/DMAc). Crucial Step: Halogenated polymers

are hygroscopic; failure to dry results in "fake" weight loss at 100-200°C.

Mass: 5–10 mg.[1]

2. Instrument Setup:

Pan: Platinum or Alumina (Do not use Aluminum if going > 600°C).

Atmosphere:

Run 1: Nitrogen (

) at 50 mL/min (Inert degradation).

Run 2: Air/Oxygen at 50 mL/min (Oxidative stability).

3. Temperature Profile:

Equilibration: Hold at 50°C for 5 min.

Ramp: 10°C/min to 800°C.[1]

Isothermal Hold (Optional): Hold at 400°C for 60 min to test long-term stability.
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4. Data Interpretation Logic:

Step 1 (< 250°C): Weight loss here indicates residual solvent (NMP). Reject data if > 2%.

Step 2 (400°C - 500°C): Primary degradation onset. Look for "knee" in derivative curve

(DTG).

Step 3 (> 600°C): Char oxidation (in Air).

Sample: Dried Polymer Film
(Vacuum, 150°C, 3h)

TGA Ramp: 10°C/min
(N2 Atmosphere)

Check Weight Loss < 300°C

Result: Residual Solvent
(Re-dry Sample)

Loss > 2%

Result: Polymer Degradation

Loss < 1%

Calculate Td,5% and Char Yield

Click to download full resolution via product page

Figure 2: Logic flow for validating TGA data. Early weight loss indicates improper drying, not

material instability.

Mechanism of Thermal Stabilization
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The specific utility of CAS 1373233-06-7 lies in the "Halogen Effect" on the polymer backbone.

[1]

Steric Hindrance: The bulky Br and Cl atoms at the 4- and 6-positions force the phenyl rings

out of planarity. This reduces

-

stacking, which lowers the melting point (improving processability) but increases the energy
barrier for chain rotation (maintaining high

).

Flame Retardancy Mechanism: Upon exposure to flame temperatures (>400°C), the C-Br

bonds cleave to release bromine radicals (

). These radicals scavenge high-energy

and

radicals in the flame front, effectively quenching combustion.

Char Formation: The radical sites generated on the phenyl ring cross-link rapidly, forming a

carbonaceous char barrier that insulates the underlying material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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